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Compound of Interest

Compound Name: Fmoc-Gly-OH-2-13C,15N

Cat. No.: B12061815 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the isotopically labeled amino acid

derivative, Fmoc-Gly-OH-2-13C,15N. This compound is a crucial tool in various scientific

disciplines, particularly in peptide synthesis, proteomics, and drug development, where isotopic

labeling is essential for analytical tracking and quantification.

Chemical Identity and Properties
N-(9-Fluorenylmethoxycarbonyl)-glycine-2-13C,15N, commonly referred to as Fmoc-Gly-OH-2-
13C,15N, is a stable isotope-labeled form of Fmoc-glycine. The isotopic enrichment with

Carbon-13 at the alpha-carbon and Nitrogen-15 at the amino group provides a distinct mass

shift, making it an invaluable tracer in mass spectrometry and a sensitive probe in NMR

spectroscopy.

The CAS number for Fmoc-Gly-OH-2-13C,15N is 285978-12-3[1][2]. It is important to

distinguish this from the dually carbon-labeled version, Fmoc-Gly-OH-13C2,15N, which has a

different CAS number (285978-13-4)[3][4][5][6].

Table 1: Physicochemical Properties of Fmoc-Gly-OH-2-13C,15N

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b12061815?utm_src=pdf-interest
https://www.benchchem.com/product/b12061815?utm_src=pdf-body
https://www.benchchem.com/product/b12061815?utm_src=pdf-body
https://www.benchchem.com/product/b12061815?utm_src=pdf-body
https://www.benchchem.com/product/b12061815?utm_src=pdf-body
https://www.sigmaaldrich.com/HK/zh/product/aldrich/603457
https://www.medchemexpress.com/fmoc-gly-oh-2-13c-15n.html
https://www.benchchem.com/product/b559569
https://www.sigmaaldrich.com/TW/zh/product/aldrich/489530
https://chempep.com/product/fmoc-gly-oh-13c215n/
https://isotope.com/glycine-n-fmoc-13c2-15n-cnlm-4357-group
https://www.benchchem.com/product/b12061815?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12061815?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 285978-12-3 [1][2]

Molecular Formula C₁₆¹³CH₁₅¹⁵NO₄ [2]

Molecular Weight 299.29 g/mol [1][2]

Appearance White to off-white solid [2]

Melting Point 174-175 °C [1][4]

Storage Temperature 2-8°C [1][4]

Isotopic Purity 99 atom % ¹³C, 98 atom % ¹⁵N [1]

Analytical Data
The isotopic labels in Fmoc-Gly-OH-2-13C,15N result in characteristic spectral data that are

essential for its identification and for tracking its incorporation into larger molecules.

Table 2: Key Analytical Data for Fmoc-Gly-OH-2-13C,15N

Analytical Technique Observed Data

Mass Spectrometry (MS)
Mass shift of M+2 compared to the unlabeled

analog.

Nuclear Magnetic Resonance (NMR)

Distinct chemical shifts for the ¹³C-labeled

alpha-carbon and the ¹⁵N-labeled nitrogen,

providing enhanced sensitivity and resolution.[3]

Applications in Research and Drug Development
The unique properties of Fmoc-Gly-OH-2-13C,15N make it a versatile tool in several research

areas:

Peptide Synthesis: It serves as a building block in Solid Phase Peptide Synthesis (SPPS) for

creating isotopically labeled peptides.[3] These labeled peptides are critical for a variety of

studies.
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Quantitative Proteomics: Labeled peptides are used as internal standards for the accurate

quantification of proteins in complex biological samples using mass spectrometry-based

techniques.[7]

Structural Biology: NMR studies of proteins and peptides incorporating this labeled amino

acid can provide detailed insights into their structure, dynamics, and interactions.[3] The

isotopic labels act as specific probes for monitoring molecular behavior.

Metabolic Studies: It can be used as a tracer to follow the metabolic fate of glycine or

glycine-containing molecules in biological systems.[2][7]

Drug Development: In pharmaceutical research, it aids in studying the metabolism and

pharmacokinetics of peptide-based drugs.[3]

Experimental Protocols
Protocol 1: Incorporation of Fmoc-Gly-OH-2-13C,15N into a Peptide via Solid Phase Peptide

Synthesis (SPPS)

This protocol outlines the general steps for coupling Fmoc-Gly-OH-2-13C,15N to a growing

peptide chain on a solid support.

Resin Preparation: The peptide synthesis resin with the N-terminal Fmoc group removed is

swollen in a suitable solvent like dimethylformamide (DMF).

Fmoc Deprotection: The Fmoc protecting group of the resin-bound peptide is removed by

treating it with a solution of 20-25% piperidine in DMF.[8] This exposes the free amino group

for the next coupling step.

Washing: The resin is thoroughly washed with DMF to remove residual piperidine and by-

products.

Coupling Reaction:

A solution of Fmoc-Gly-OH-2-13C,15N (typically 1.5-4 equivalents over the resin loading)

and a coupling agent (e.g., HBTU, HOBt) is prepared in DMF.[8]

A base, such as N,N-diisopropylethylamine (DIPEA), is added to the activation mixture.[8]
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The activated amino acid solution is added to the washed resin.

The reaction is allowed to proceed for a specified time (e.g., 60 minutes) to ensure

complete coupling.[8]

Washing: The resin is washed extensively with DMF, methanol (MeOH), and

dichloromethane (DCM) to remove excess reagents and by-products.[8]

Confirmation of Coupling: A small sample of the resin can be tested (e.g., using the Kaiser

test) to confirm the completion of the coupling reaction.

Chain Elongation: The cycle of deprotection, washing, and coupling is repeated for

subsequent amino acids in the peptide sequence.

Visualizations
Diagram 1: Solid Phase Peptide Synthesis (SPPS) Workflow
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Caption: Workflow for the incorporation of an Fmoc-amino acid in SPPS.
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Diagram 2: Application Logic for Labeled Peptides

Synthesize Labeled Peptide
using Fmoc-Gly-OH-2-13C,15N

Mass Spectrometry
Analysis

NMR Spectroscopy
Analysis

In Vivo / In Vitro
Studies

Quantitative
Proteomics

Pharmacokinetic
Studies

Structural & Dynamic
Studies

Metabolic
Tracing

Click to download full resolution via product page

Caption: Key applications stemming from the synthesis of labeled peptides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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